Cas no 2331211-39-1 ((R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride)

• Product name: (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride
• CAS No: 2331211-39-1
• MF: C₁₄H₁₇ClN₂O₃
• MW: 296.749382734299
• MDL: MFCD31812901
• CID: 4777173

(R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride
• SB35765
• (R)-2-((4-Methylmorpholin-3-yl)methyl)isoindoline-1,3-dione hydrochloride

• MDL： MFCD31812901
• Inchi： 1S/C14H16N2O3.ClH/c1-15-6-7-19-9-10(15)8-16-13(17)11-4-2-3-5-12(11)14(16)18;/h2-5,10H,6-9H2,1H3;1H/t10-;/m1./s1
• InChI Key： HSOBLATZXCATJV-HNCPQSOCSA-N
• SMILES： Cl.O1CCN(C)[C@@H](C1)CN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 296.0927701 g/mol
• Monoisotopic Mass: 296.0927701 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• Molecular Weight: 296.75

Additional information on (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride

Introduction to (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione Hydrochloride (CAS No. 2331211-39-1)

Compound with the chemical identifier CAS No. 2331211-39-1 and the product name (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly its (R)-configuration and the presence of a 4-methyl-morpholin-3-ylmethyl substituent, contribute to its distinct chemical and biological properties.

The hydrochloride salt form of this compound enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development. The isoindole core structure is known for its versatility in medicinal chemistry, often serving as a scaffold for designing novel bioactive molecules. Recent studies have highlighted the importance of stereoelectronic effects in modulating the biological activity of such compounds, and the (R)-configuration of this molecule is particularly noteworthy in this context.

Current research in the pharmaceutical industry is increasingly focused on developing small molecules that can modulate complex biological pathways. The (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride has shown promise in preclinical studies as a potential modulator of enzymes and receptors involved in various disease pathways. Its molecular structure suggests that it may interact with targets such as kinases and G protein-coupled receptors (GPCRs), which are key players in numerous physiological processes.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The morpholine moiety is known to enhance binding affinity and selectivity, which could be crucial for developing drugs with improved efficacy and reduced side effects. The 4-methyl-morpholin-3-ylmethyl group further contributes to the compound's unique pharmacophore, potentially allowing it to bind to specific pockets on target proteins with high precision.

In addition to its therapeutic potential, this compound has also been investigated for its role in chemical biology research. Its well-defined structure makes it an excellent tool for studying enzyme mechanisms and interactions at the molecular level. Researchers are particularly interested in how the (R)-configuration influences the compound's binding affinity and catalytic activity when interacting with biological targets.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the 4-methyl-morpholin-3-ylmethyl group requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to achieve these conditions more efficiently, reducing both cost and environmental impact.

Recent publications have demonstrated the utility of this compound in high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates. Its robust chemical properties make it suitable for automated synthesis and screening platforms, accelerating the drug discovery process. The hydrochloride salt form also facilitates easy handling and storage, making it a practical choice for both research laboratories and industrial settings.

The pharmacokinetic profile of (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride is another area of active investigation. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for determining its clinical potential. These findings suggest that it may have a reasonable chance of success in human trials if further preclinical data support its safety and efficacy.

Future research will likely focus on optimizing the synthesis of this compound to improve scalability and cost-effectiveness. Additionally, exploring derivatives with modified substituents could lead to new analogs with enhanced biological activity or reduced toxicity. The combination of computational modeling and experimental validation will be essential in guiding these efforts.

In conclusion, (R)-2-(4-Methyl-morpholin-3-ylmethyl)-isoindole-1,3-dione hydrochloride (CAS No. 2331211-39-1) represents a promising candidate for further development in pharmaceutical applications. Its unique structural features, combined with favorable pharmacokinetic properties, make it an attractive molecule for drug discovery efforts aimed at treating neurological disorders and other diseases. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a crucial role in advancing our understanding of human health and disease.